(2R)-2-(6-Methoxypyridin-2-yl)propan-1-amine

• IUPAC Name: (2R)-2-(6-methoxypyridin-2-yl)propan-1-amine
• InChI: InChI=1S/C9H14N2O/c1-7(6-10)8-4-3-5-9(11-8)12-2/h3-5,7H,6,10H2,1-2H3/t7-/m1/s1
• InChI Key: SFLIMWKAOLKMGI-SSDOTTSWSA-N
• Canonical SMILES: CC(CN)C1=NC(=CC=C1)OC
• Isomeric SMILES: C[C@H](CN)C1=NC(=CC=C1)OC
• Molecular Formula: C9H14N2O
• Molecular Weight: 166.22 g/mol

Description

(2R)-2-(6-Methoxypyridin-2-yl)propan-1-amine, also known as 6-MeO-AP, is a psychoactive substance that belongs to the class of phenethylamine. This compound is a derivative of 2C-T-7, which has been used as a recreational drug due to its hallucinogenic properties. However,

Mechanism of Action

The mechanism of action of (2R)-2-(6-Methoxypyridin-2-yl)propan-1-amine involves the activation of serotonin receptors, particularly the 5-HT2A receptor. This receptor is known to play a crucial role in modulating the release of neurotransmitters such as dopamine and norepinephrine, which are involved in regulating mood and emotions. The activation of this receptor can lead to the induction of hallucinations, altered perception, and changes in mood.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (2R)-2-(6-Methoxypyridin-2-yl)propan-1-amine are still being studied. However, it is known to have a potent hallucinogenic effect, which can lead to altered perception, changes in mood, and cognitive effects. It has also been shown to have anxiolytic and antidepressant effects, which may be due to its action on the serotonin receptors.

Advantages and Limitations for Lab Experiments

The advantages of using (2R)-2-(6-Methoxypyridin-2-yl)propan-1-amine in lab experiments are its potent hallucinogenic effect, which can be used to study altered perception and cognitive effects. Its action on the serotonin receptors also makes it a potential candidate for studying the mechanism of action of antidepressants and anxiolytics. However, the limitations of using this compound are its potential for abuse and the lack of information on its long-term effects.

Future Directions

Future research on (2R)-2-(6-Methoxypyridin-2-yl)propan-1-amine can focus on its potential therapeutic applications in treating psychiatric disorders such as depression and anxiety. Studies can also be conducted to understand the long-term effects of this compound and its potential for abuse. Additionally, research can focus on developing new compounds that are more selective in their action on the serotonin receptors, which can lead to the development of more effective antidepressants and anxiolytics.

Synthesis Methods

The synthesis of (2R)-2-(6-Methoxypyridin-2-yl)propan-1-amine involves the reaction of 6-methoxypyridine-2-carbaldehyde with (R)-1-amino-2-propanol in the presence of a reducing agent. The product is then purified using chromatography techniques to obtain the desired compound.

Scientific Research Applications

(2R)-2-(6-Methoxypyridin-2-yl)propan-1-amine has been studied for its potential therapeutic applications in treating psychiatric disorders such as depression and anxiety. Studies have shown that this compound acts as a serotonin receptor agonist, which can lead to the release of neurotransmitters such as dopamine and norepinephrine. These neurotransmitters are known to play a crucial role in regulating mood and emotions.